3-Amino-5-fluoro-2-methoxybenzoic acid

• IUPAC Name: 3-amino-5-fluoro-2-methoxybenzoic acid
• InChI: InChI=1S/C8H8FNO3/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: ZETUEBGPEOOIMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1N)F)C(=O)O
• Molecular Formula: C8H8FNO3
• Molecular Weight: 185.15 g/mol

Description

“3-Amino-5-fluoro-2-methoxybenzoic acid” is a chemical compound with the molecular formula C8H8FNO3. It is a derivative of benzoic acid, which is an important building block in organic synthesis.

Molecular Structure Analysis

The molecular weight of “3-Amino-5-fluoro-2-methoxybenzoic acid” is 185.15200. The exact mass is 185.04900. The compound has a predicted density of 1.397±0.06 g/cm3.

Physical And Chemical Properties Analysis

“3-Amino-5-fluoro-2-methoxybenzoic acid” has a predicted boiling point of 370.4±42.0 °C. The compound’s LogP value, which is a measure of its lipophilicity, is 1.69590.

Scientific Research Applications

Chromatographic Analysis

3-Amino-5-fluoro-2-methoxybenzoic acid has been explored in studies focusing on chromatographic analysis. For instance, Watanabe and Imai (1981) used a related compound, 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole, as a pre-column fluorescent labeling reagent for high-performance liquid chromatography of amino acids. This technique allowed for the sensitive detection of specific amino acids, indicating the potential of fluorinated benzoic acids in analytical chemistry applications (Watanabe & Imai, 1981).

Peptide Synthesis

In the field of peptide synthesis, Nowick et al. (2000) explored an unnatural amino acid derivative, which included a component similar to 3-amino-5-fluoro-2-methoxybenzoic acid. This compound, designed to mimic a tripeptide β-strand, demonstrates the utility of such compounds in the synthesis and structural analysis of peptides (Nowick et al., 2000).

Therapeutic Research

In therapeutic research, compounds structurally related to 3-amino-5-fluoro-2-methoxybenzoic acid have been studied for their potential medicinal applications. For example, Li et al. (2008) isolated 2-amino-3,4-dihydroxy-5-methoxybenzoic acid from the leaves of Cyclocarya paliurus, evaluating its inhibitory activities on glycosidase and glycogen phosphorylase. Such studies underscore the significance of fluorinated benzoic acids in the development of new therapeutic agents (Li et al., 2008).

Thermodynamic Studies

Monte, Almeida, and Matos (2010) conducted a thermodynamic study on aminomethoxybenzoic acids, including compounds structurally similar to 3-amino-5-fluoro-2-methoxybenzoic acid. This research, which involved measuring vapor pressures and deriving standard molar enthalpies and Gibbs energies of sublimation, highlights the relevance of such compounds in understanding thermodynamic properties (Monte et al., 2010).

Safety and Hazards

The safety data sheet for a similar compound, 3-Methoxybenzoic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s important to handle such compounds with appropriate personal protective equipment and ensure adequate ventilation.